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Compound of Interest

Compound Name: Metronidazole-13C2,15N2

Cat. No.: B602499 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of your work

extends to the responsible management of all laboratory materials, including isotopically

labeled compounds. This guide provides essential, step-by-step procedures for the safe and

compliant disposal of Metronidazole-13C2,15N2, ensuring the protection of both laboratory

personnel and the environment.

Metronidazole-13C2,15N2 is a stable isotope-labeled form of Metronidazole, meaning it is not

radioactive.[1][2] Therefore, its disposal protocol aligns with that of the parent compound,

Metronidazole, and general laboratory chemical waste, unless otherwise specified by your

institution. The key principle is to manage it as a hazardous chemical waste due to its

pharmacological activity.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Handle the

compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or

aerosols.

Step-by-Step Disposal Protocol
The proper disposal of Metronidazole-13C2,15N2 is a regulated process. Adherence to

institutional and local guidelines is paramount.
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Waste Identification and Classification:

Treat Metronidazole-13C2,15N2 as a hazardous chemical waste.

Do not mix it with non-hazardous waste.

Because it contains stable isotopes, it does not require special handling as radioactive

waste.[1][2]

Container Selection and Labeling:

Use a dedicated, leak-proof, and chemically compatible hazardous waste container.[3][4]

The original container, if in good condition, is often a suitable choice.[4]

Clearly label the container with a "Hazardous Waste" tag.

On the label, fully write out the chemical name: "Metronidazole-13C2,15N2". Avoid using

abbreviations or chemical formulas.[5]

Indicate the approximate quantity of the waste.

Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4][6] This area should be at or near the point of generation and under the

control of laboratory personnel.[3][6]

Keep the waste container securely capped at all times, except when adding waste.[4][5]

Ensure secondary containment is used for liquid waste to prevent spills.[5]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[6][7]

Arranging for Disposal:

Once the container is full or you have no further use for the compound, contact your

institution's Environmental Health and Safety (EH&S) department to arrange for a waste

pickup.[6]
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Provide them with all necessary information about the waste, as indicated on your

hazardous waste label.

Disposal of Empty Containers:

A container that has held Metronidazole-13C2,15N2 should be managed as hazardous

waste.

For a container to be considered "empty," all contents must be removed by normal means

(e.g., pouring, scraping).

The first rinse of an "empty" container must be collected and disposed of as hazardous

waste.[5]

After a thorough triple rinse, and once all hazardous labels are defaced or removed, the

container may be disposed of as regular trash or recycled, in accordance with institutional

policy.[5][7]

Crucially, never dispose of Metronidazole-13C2,15N2 by flushing it down the drain or placing it

in the regular trash.[5][6] Pharmaceuticals in wastewater can have detrimental effects on the

environment.[8] While some medications have specific "flush lists" from the FDA, it is best

practice in a laboratory setting to manage all chemical waste through the designated

hazardous waste stream.[9][10]

Quantitative Disposal Guidelines
The following table summarizes key quantitative limits and timeframes for hazardous waste

management. Note that these are general guidelines, and specific limits may vary by institution

and jurisdiction.
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Parameter Guideline Citation

Maximum Hazardous Waste in

SAA
55 gallons [6][7]

Maximum Acutely Toxic Waste

in SAA
1 quart (liquid) or 1 kg (solid) [6]

Storage Time for Full

Containers

Must be removed from the

SAA within 3 days
[4]

Maximum Storage Time for

Partially Filled Containers
Up to 1 year [4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Metronidazole-13C2,15N2.
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Metronidazole-13C2,15N2 Disposal Workflow

Start: Have Unwanted
Metronidazole-13C2,15N2

Is the compound radioactive?

No, it is a stable isotope-labeled
compound (13C, 15N).

No

Yes. Follow institutional
radioactive waste procedures.

Yes

Treat as hazardous
chemical waste.

Select a compatible, leak-proof
hazardous waste container.

Label container with 'Hazardous Waste'
and full chemical name.

Store in designated Satellite
Accumulation Area (SAA).

Contact EH&S for pickup
when container is full.

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Metronidazole-13C2,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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